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Application Notes & Protocols for the determination of Strontium-90 (⁹⁰Sr), a radioactive

isotope of significant concern due to its long half-life and propensity for bioaccumulation, in

various environmental matrices. This document provides detailed methodologies for

researchers, scientists, and drug development professionals, outlining established protocols for

sample preparation, chemical separation, and radiometric detection.

Strontium-90 is a beta-emitting radionuclide produced during nuclear fission.[1][2] Its chemical

similarity to calcium allows for its ready uptake into biological systems, where it can accumulate

in bones and teeth, posing a long-term health risk.[3] Therefore, sensitive and reliable methods

for its detection in environmental samples such as water, soil, food, and biological tissues are

crucial for environmental monitoring and public health protection.

Core Principles of Strontium-90 Detection
The determination of ⁹⁰Sr in environmental samples typically involves a multi-step process:

Sample Preparation: This initial stage aims to bring the sample into a form suitable for

chemical analysis. This often involves ashing for solid samples to remove organic matter and

pre-concentration for liquid samples.[1][2][4]

Chemical Separation: The primary goal of this step is to isolate strontium from the bulk

matrix and from other interfering radionuclides. Common techniques include precipitation,

ion exchange chromatography, and extraction chromatography.[5][6][7]
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Detection and Measurement: Once separated, the radioactivity of ⁹⁰Sr is measured. Since

⁹⁰Sr is a pure beta emitter, its detection can be challenging.[8] Therefore, measurement is

often performed via its high-energy beta-emitting daughter, yttrium-90 (⁹⁰Y), after a period of

in-growth to reach secular equilibrium.[9][10] Common detection techniques include liquid

scintillation counting, Cherenkov counting, and gas-flow proportional counting.[1][11][12]

Inductively coupled plasma mass spectrometry (ICP-MS) offers a non-radiometric alternative

for rapid detection.[1][13]

Quantitative Data Summary
The following tables summarize key quantitative parameters for various ⁹⁰Sr detection

methods, providing a comparative overview of their performance characteristics.
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Method
Sample

Matrix

Detection

Limit

Chemical

Recovery

(%)

Analysis

Time
Reference

Cherenkov

Counting
Food ~0.09 Bq/kg Not specified Not specified [11]

Liquid

Scintillation

Counting

(LSC)

Marine

Biological

Samples

0.10 Bq/kg

(ash weight)
Not specified

5 hours for 8

samples
[3]

Triple

Quadrupole

ICP-MS

Environmenta

l Samples (1

g)

0.6 Bq/kg Not specified
High

throughput
[13]

ICP-MS/MS Soil 0.1 pg/g >80%
10 samples in

24h
[1]

Online SPE-

ICP-DRC-MS
Fresh Foods 2.2 Bq/kg 93.7 ± 7.1% ~22 minutes [14]

EPA Method

(Rapid

Radiochemic

al)

Water (500

mL)
Not specified

>100% may

indicate

native Sr

~1.25 hours

count time
[15]

EPA Method

905.0

Drinking

Water

2 pCi/L (for

⁹⁰Sr)
Not specified Not specified [10]

TDCR

Cherenkov

Counting

Water Not specified
>97% (for

⁹⁰Sr by LSC)
Rapid [12]

Table 1: Comparison of Strontium-90 Detection Methods. This table highlights the detection

limits, typical chemical recoveries, and analysis times for various established protocols across

different environmental matrices.
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This section provides detailed, step-by-step methodologies for key experiments in the detection

of Strontium-90.

Protocol 1: Determination of ⁹⁰Sr in Water by EPA
Method 905.0 (Modified)
This protocol outlines the precipitation method for the determination of ⁹⁰Sr in drinking water.

[10][16]

1. Sample Preparation and Initial Precipitation: a. To a 1-liter water sample, add a known

amount of stable strontium carrier solution. b. Add sodium carbonate to precipitate strontium
carbonate, along with calcium. c. Centrifuge and discard the supernatant.

2. Nitrate Precipitation for Interference Removal: a. Dissolve the carbonate precipitate in nitric

acid. b. Add fuming nitric acid to selectively precipitate strontium nitrate, leaving calcium in

solution. c. Repeat the precipitation to ensure complete removal of calcium.

3. Removal of Barium and Radium: a. Dissolve the strontium nitrate precipitate in water. b.

Add a barium carrier and sodium chromate solution to precipitate barium chromate, removing

barium and radium isotopes. c. Centrifuge and collect the supernatant containing strontium.

4. Yttrium-90 Ingrowth and Separation: a. Precipitate strontium from the supernatant as

strontium carbonate. b. Allow the precipitate to stand for at least two weeks to allow for the

ingrowth of ⁹⁰Y to near secular equilibrium. c. Dissolve the precipitate and add a yttrium carrier.

d. Precipitate yttrium hydroxide by adding ammonia, separating it from the strontium in

solution.

5. Yttrium-90 Precipitation and Counting: a. Dissolve the yttrium hydroxide precipitate. b.

Precipitate yttrium oxalate by adding oxalic acid. c. Filter, dry, and weigh the precipitate to

determine the chemical yield of yttrium. d. Mount the precipitate on a planchet and measure the

beta activity using a low-background gas-flow proportional counter.

6. Calculation: a. Calculate the ⁹⁰Y activity from the measured count rate, counting efficiency,

and chemical yield. b. The ⁹⁰Sr activity is equal to the calculated ⁹⁰Y activity at secular

equilibrium.
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Protocol 2: Rapid Determination of ⁹⁰Sr in Water using
Extraction Chromatography
This protocol describes a more rapid method for the analysis of total radiostrontium in

aqueous samples, suitable for emergency response scenarios.[15]

1. Sample Preparation: a. Acidify a 500 mL water sample with nitric acid. b. Add a stable

strontium carrier solution.

2. Column Chromatography: a. Prepare a column with a strontium-selective extraction resin

(e.g., Sr Resin). b. Load the prepared sample onto the column. The resin selectively retains

strontium. c. Wash the column with nitric acid to remove most interfering radionuclides. d.

Elute any remaining interfering tetravalent radionuclides (e.g., plutonium) with an oxalic

acid/nitric acid rinse.

3. Elution and Measurement: a. Elute the purified strontium from the column using dilute nitric

acid. b. Evaporate the eluate to dryness in a tared stainless steel planchet. c. Weigh the

planchet to determine the chemical yield of strontium. d. Measure the beta activity of the

residue using a gas-flow proportional counter.

Protocol 3: Determination of ⁹⁰Sr in Soil and Biological
Samples by ICP-MS
This protocol outlines a modern approach for the rapid and sensitive determination of ⁹⁰Sr

using inductively coupled plasma-mass spectrometry.[1][13]

1. Sample Digestion: a. For soil or dried biological samples, perform ashing in a muffle furnace

to remove organic matter. b. Digest the ashed sample using a mixture of strong acids (e.g.,

nitric acid, hydrochloric acid), potentially with microwave assistance to accelerate the process.

[1]

2. Chemical Separation: a. After digestion, perform a chemical separation to remove isobaric

interferences, primarily stable ⁹⁰Zr. b. This can be achieved using extraction chromatography

with a strontium-selective resin, similar to the method described in Protocol 2.
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3. ICP-MS Analysis: a. Introduce the purified sample solution into the ICP-MS system. b. Utilize

a reaction or collision cell within the ICP-MS to further reduce any remaining isobaric

interferences. For example, oxygen can be introduced as a reaction gas to react with ⁹⁰Zr.[1] c.

Measure the ion count for ⁹⁰Sr.

4. Quantification: a. Use a calibration curve prepared from certified ⁹⁰Sr standard solutions to

quantify the concentration in the sample.

Visualizing the Workflow
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Sample Preparation Chemical Separation

Detection

Result

Environmental Sample
(Water, Soil, Biota)

Pre-treatment
(Ashing/Evaporation)

Separation of Sr
(Precipitation/Chromatography) Purification

Radiometric Measurement
(LSC, Cherenkov, Proportional Counting)

Radiometric Methods

Mass Spectrometric Measurement
(ICP-MS)

Mass Spectrometric Methods

⁹⁰Sr Concentration

Click to download full resolution via product page

Figure 1: General workflow for Strontium-90 detection in environmental samples.
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Water Sample + Sr Carrier
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Figure 2: Workflow for EPA Method 905.0 for ⁹⁰Sr in water.
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Water Sample + Sr Carrier

Load on Sr-Selective Column

Wash with HNO₃ (remove interferences)
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Figure 3: Workflow for rapid radiochemical determination of Strontium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235701#protocols-for-strontium-90-detection-in-
environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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